Cas no 1426414-31-4 (N/A)

• Product Name: N/A
• CAS No: 1426414-31-4
• MF: C₂₄H₃₁NO₆
• MW: 429.506047487259
• CID: 2043838
• PubChem ID: 71665544
• Update Time: 2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

• CHEMBL2333096
• 3-[(1R,2R,4aS,6R,8aR)-2,6-dimethyl-1,2,4a,5,6,7,8,8a-octahydronaphthalene-1-carbonyl]-5-(1,2-dihydroxy-4-oxocyclohexyl)-4-hydroxy-1H-pyridin-2-one
• 1426414-31-4
• Didymellamide D
• 3-((1R,2R,4aS,6R,8aR)-2,6-dimethyl-1,2,4a,5,6,7,8,8a-octahydronaphthalene-1-carbonyl)-5-(1,2-dihydroxy-4-oxocyclohexyl)-4-hydroxy-1H-pyridin-2-one
• 3-((1R,2R,4aS,6R,8aR)-2,6-dimethyl-1,2,4a,5,6,7,8,8a-octahydronaphthalene-1-carbonyl)-5-(1,2-dihydroxy-4-oxocyclohexyl)-1,4-dihydroxypyridin-2-one
• 5-(1,2-Dihydroxy-4-oxocyclohexyl)-3-((1R,2R,4aS,6R,8aR)-2,6-dimethyl-1,2,4a,5,6,7,8,8a-octahydronaphthalene-1-carbonyl)-4-hydroxypyridin-2(1H)-one
• 3-[(1R,2R,4aS,6R,8aR)-2,6-dimethyl-1,2,4a,5,6,7,8,8a-octahydronaphthalene-1-carbonyl]-5-(1,2-dihydroxy-4-oxocyclohexyl)-1,4-dihydroxypyridin-2-one
• CHEBI:209420
• N/A

• Inchi： 1S/C24H31NO6/c1-12-3-6-16-14(9-12)5-4-13(2)19(16)22(29)20-21(28)17(11-25-23(20)30)24(31)8-7-15(26)10-18(24)27/h4-5,11-14,16,18-19,27,31H,3,6-10H2,1-2H3,(H2,25,28,30)
• InChI Key： JBHMFFSKSHTICZ-UHFFFAOYSA-N
• SMILES： CC1CC2C=CC(C(C2CC1)C(C1C(=O)NC=C(C2(C(O)CC(=O)CC2)O)C=1O)=O)C

Computed Properties

• Exact Mass: 429.21513771Da
• Monoisotopic Mass: 429.21513771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 902
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones